2-(2-naphthyloxy)-N-[4-(2-pyridinylmethyl)phenyl]acetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-[4-(pyridin-2-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C24H20N2O2/c27-24(17-28-23-13-10-19-5-1-2-6-20(19)16-23)26-21-11-8-18(9-12-21)15-22-7-3-4-14-25-22/h1-14,16H,15,17H2,(H,26,27)
• InChI Key: BUMZQVUEDQEJSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NC3=CC=C(C=C3)CC4=CC=CC=N4
• Molecular Formula: C24H20N2O2
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

Synthesis of related compounds typically involves multi-step processes including nucleophilic substitution, acetylation, and the use of specific catalysts or reagents to achieve the desired structural features. For example, Gouda et al. (2022) detailed the synthesis of a related compound through reduction and subsequent nucleophilic reaction, followed by acetylation, demonstrating the complexity and specificity required in synthesizing such molecules (Gouda et al., 2022).

Molecular Structure Analysis

The molecular structure of related compounds is often confirmed using techniques such as single-crystal X-ray diffraction, revealing intricate details about the spatial arrangement of atoms, molecular chirality, and intermolecular interactions. These structures are stabilized by various non-covalent interactions, including hydrogen bonding and π-π interactions (Gouda et al., 2022).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include cyclization, photocyclization, and reactions with nucleophiles or electrophiles, leading to a wide range of derivatives with varied biological and chemical properties. The presence of specific functional groups influences the reactivity, allowing for targeted modifications of the compound (Park et al., 2001).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are crucial for understanding the behavior of these compounds under different conditions. These properties are determined through analytical techniques and are essential for the development of applications based on these compounds.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and photoreactivity, are influenced by the molecular structure. For example, the photoreaction of related compounds can lead to intramolecular cyclization, highlighting the role of molecular structure in determining the chemical behavior of these compounds (Park et al., 2001).